Cas no 2679839-14-4 ((2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
• CAS No: 2679839-14-4
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 5644179
• PubChem ID: 165907446
• Update Time: 2025-05-20

(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
• EN300-28273205
• 2679839-14-4

• Inchi： 1S/C8H11N3O4/c1-4(12)10-6(7(13)14)2-5-3-9-8(15)11-5/h3,6H,2H2,1H3,(H,10,12)(H,13,14)(H2,9,11,15)/t6-/m0/s1
• InChI Key： YICPEECOQKJIMT-LURJTMIESA-N
• SMILES： OC([C@H](CC1=CNC(N1)=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid

Introduction to (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic Acid

The compound (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid with CAS No. 2679839-14-4 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of an acetamido group attached to a chiral carbon, which is further connected to a hydroxyl-substituted imidazole ring and a carboxylic acid group. These functional groups contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of (2S)-configuration in determining the stereochemical properties of this compound. The presence of the acetamido group and the hydroxyl-imidazole moiety plays a crucial role in its ability to interact with biological targets, such as enzymes and receptors. This makes it a promising candidate for the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid can inhibit key enzymes involved in inflammation and oxidative stress, making it a potential anti-inflammatory and antioxidant agent. Additionally, its interaction with ion channels has been explored, suggesting its role in regulating neuronal activity and reducing excitotoxicity.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. The use of chiral resolving agents and enantioselective reactions has been instrumental in achieving high optical purity. This has enabled researchers to study the enantiomeric differences in biological activity, which is critical for drug development.

In terms of applications, this compound has shown promise in preclinical models of Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions. Its ability to cross the blood-brain barrier and target specific brain regions makes it an attractive candidate for central nervous system (CNS) drug delivery. Furthermore, its anti-proliferative effects on cancer cells have been documented, highlighting its potential as an anticancer agent.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed key interactions between this compound and various protein targets, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies aimed at optimizing its pharmacokinetic properties.

In conclusion, (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in the development of innovative therapeutic solutions. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in addressing unmet medical needs.